Cas no 1273663-13-0 (2-(5-nitrothiophen-2-yl)piperidine)

• Product Name: 2-(5-nitrothiophen-2-yl)piperidine
• CAS No: 1273663-13-0
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 6267986
• PubChem ID: 129940800
• Update Time: 2025-10-20

2-(5-nitrothiophen-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(5-nitrothiophen-2-yl)piperidine
• EN300-1826788
• 1273663-13-0

• Inchi： 1S/C9H12N2O2S/c12-11(13)9-5-4-8(14-9)7-3-1-2-6-10-7/h4-5,7,10H,1-3,6H2
• InChI Key： PFEYXMHSCKKRHW-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1CCCCN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.06194880g/mol
• Monoisotopic Mass: 212.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 86.1Ų

Additional information on 2-(5-nitrothiophen-2-yl)piperidine

Introduction to 2-(5-nitrothiophen-2-yl)piperidine (CAS No: 1273663-13-0)

2-(5-nitrothiophen-2-yl)piperidine, identified by the Chemical Abstracts Service Number (CAS No) 1273663-13-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural features and potential applications in drug development, particularly in the synthesis of bioactive molecules targeting neurological and inflammatory disorders.

The molecular structure of 2-(5-nitrothiophen-2-yl)piperidine consists of a piperidine ring linked to a 5-nitrothiophene moiety. The piperidine ring is a common pharmacophore in medicinal chemistry, known for its ability to enhance solubility, metabolic stability, and binding affinity to biological targets. The introduction of the 5-nitrothiophene substituent introduces additional electronic and steric properties, which can modulate the compound's pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 2-(5-nitrothiophen-2-yl)piperidine as a scaffold for designing novel therapeutic agents. Studies have demonstrated that the nitro group in the thiophene ring can serve as a versatile functional handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities. This flexibility makes it an attractive candidate for exploring new drug candidates in areas such as pain management, neurodegenerative diseases, and autoimmune conditions.

In the context of drug discovery, 2-(5-nitrothiophen-2-yl)piperidine has been investigated for its interaction with various biological targets. For instance, preliminary studies suggest that this compound may exhibit inhibitory effects on enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its structural motif is reminiscent of molecules known to interact with serotonin receptors, raising possibilities for applications in treating conditions like depression and anxiety.

The synthesis of 2-(5-nitrothiophen-2-yl)piperidine involves multi-step organic reactions, typically starting from commercially available precursors such as 2-thienylamine and nitrobenzene derivatives. The introduction of the nitro group into the thiophene ring is a critical step, often achieved through electrophilic aromatic substitution reactions. Subsequent functionalization of the piperidine ring allows for further diversification of the molecule's chemical space.

One of the most compelling aspects of 2-(5-nitrothiophen-2-yl)piperidine is its potential to serve as a building block for more complex drug candidates. By incorporating additional functional groups or linking it to other pharmacophores, researchers can generate novel molecules with enhanced potency and selectivity. This modular approach is particularly valuable in medicinal chemistry, where scaffold hopping—the process of modifying the core structure of a molecule—is often employed to overcome resistance or improve therapeutic outcomes.

The pharmacological evaluation of 2-(5-nitrothiophen-2-yl)piperidine has been complemented by in vitro and in vivo studies. These investigations have provided insights into its mechanism of action and potential side effects. For example, cell-based assays have shown that this compound can modulate intracellular signaling pathways associated with inflammation and neuroprotection. Animal models have further corroborated its therapeutic potential, particularly in contexts where anti-inflammatory or analgesic effects are desired.

The regulatory landscape for compounds like 2-(5-nitrothiophen-2-yl)piperidine is influenced by guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations ensure that new drug candidates undergo rigorous testing to assess their safety and efficacy before being approved for clinical use. As such, researchers developing derivatives based on this scaffold must navigate complex regulatory pathways to bring their compounds to market.

The future prospects for 2-(5-nitrothiophen-2-yl)piperidine are promising, given its structural versatility and biological relevance. Ongoing research aims to optimize its pharmacological properties through structure-based drug design approaches. Techniques such as high-throughput screening (HTS) and X-ray crystallography are being employed to identify lead compounds derived from this scaffold. Additionally, advances in synthetic methodologies may enable more efficient production processes, reducing costs and accelerating development timelines.

In conclusion,(CAS No: 1273663-13-0) represents a valuable asset in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its role as a scaffold for designing novel bioactive molecules underscores its importance in drug discovery efforts aimed at addressing unmet medical needs. As research continues to evolve,(CAS No: 1273663-13-0) is poised to contribute significantly to advancements in medicinal chemistry.